Cas no 325996-00-7 ((2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one)

(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one structure

325996-00-7 structure

Product Name:(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one

CAS No:325996-00-7

MF:C₂₁H₂₁N₃O₃S

MW:395.47474360466

CID:5826156

PubChem ID:9688608

Update Time:2023-11-21

(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

- 325996-00-7
- (Z)-2-((E)-(benzo[d][1,3]dioxol-5-ylmethylene)hydrazono)-5-butyl-3-phenylthiazolidin-4-one
- (2Z)-2-[(E)-1,3-benzodioxol-5-ylmethylidenehydrazinylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
- AKOS002230452
- AKOS016303241
- F0820-0318
- (2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
- Inchi： 1S/C21H21N3O3S/c1-2-3-9-19-20(25)24(16-7-5-4-6-8-16)21(28-19)23-22-13-15-10-11-17-18(12-15)27-14-26-17/h4-8,10-13,19H,2-3,9,14H2,1H3/b22-13+,23-21-
- InChI Key： ZVOKNIXZKPUIRG-ISURTVLTSA-N
- SMILES： S1/C(=N\N=C\C2C=CC3=C(C=2)OCO3)/N(C2C=CC=CC=2)C(C1CCCC)=O

Computed Properties

Exact Mass: 395.13036271g/mol
Monoisotopic Mass: 395.13036271g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 6
Complexity: 606
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 88.8Å²

(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0820-0318-2μmol	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0820-0318-5μmol	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0820-0318-10μmol	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0820-0318-20μmol	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0820-0318-1mg	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0820-0318-2mg	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0820-0318-3mg	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0820-0318-4mg	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0820-0318-5mg	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0820-0318-10mg	(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one	325996-00-7	90%+	10mg	$79.0	2023-05-17